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Compound of Interest

Compound Name:
2-Hydroxy-6-methylisonicotinic

acid

Cat. No.: B1267078 Get Quote

Technical Support Center: 2-Hydroxy-6-
methylisonicotinic Acid
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming

solubility challenges with 2-Hydroxy-6-methylisonicotinic acid.

Frequently Asked Questions (FAQs)
Q1: What is 2-Hydroxy-6-methylisonicotinic acid and why is its solubility a concern?

2-Hydroxy-6-methylisonicotinic acid is a substituted pyridine carboxylic acid. Like many

pyridine derivatives, its solubility can be limited, particularly in aqueous media at neutral pH.

This poor solubility can pose significant challenges for in vitro assays, formulation

development, and achieving desired therapeutic concentrations in vivo.

Q2: What are the general solubility characteristics of this compound?

While specific quantitative data for 2-Hydroxy-6-methylisonicotinic acid is not readily

available in public literature, we can infer its behavior from its structural analogue, isonicotinic

acid. Isonicotinic acid is slightly soluble in cold water, more soluble in hot water, and generally
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insoluble in non-polar organic solvents.[1] As an amphoteric compound, its solubility is highly

dependent on pH.[1]

Q3: In which common laboratory solvents can I expect to dissolve 2-Hydroxy-6-
methylisonicotinic acid?

Based on data for the related compound, isonicotinic acid, solubility is expected to be higher in

polar protic solvents and some polar aprotic solvents. The following table summarizes the mole

fraction solubility of isonicotinic acid in various solvents at 298.15 K (25 °C), which can be used

as a qualitative guide.

Solvent
Mole Fraction Solubility (x)
of Isonicotinic Acid

Reference

Water 0.012 [2][3]

Methanol 0.038 [2][3]

Ethanol 0.018 [2][3]

1-Propanol 0.011 [4]

2-Propanol 0.008 [4]

Acetone 0.001 [2][3]

Q4: How does pH affect the solubility of 2-Hydroxy-6-methylisonicotinic acid?

2-Hydroxy-6-methylisonicotinic acid is an ionizable compound. Its carboxylic acid group and

the pyridine ring nitrogen can be protonated or deprotonated depending on the pH of the

solution.

At low pH (acidic conditions): The pyridine nitrogen is protonated, forming a cationic species

which is generally more water-soluble.

At high pH (basic conditions): The carboxylic acid group is deprotonated, forming an anionic

species which is also typically more water-soluble.
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Near the isoelectric point (pI): The compound will exist predominantly in its neutral or

zwitterionic form, which generally has the lowest aqueous solubility.

Therefore, adjusting the pH away from the pI is a primary strategy to increase its aqueous

solubility.

Troubleshooting Guide
This guide addresses common issues encountered when working with 2-Hydroxy-6-
methylisonicotinic acid.

Issue 1: The compound is not dissolving in my aqueous
buffer.
This is the most common issue and can be addressed by systematically exploring several

solutions. The following workflow can help diagnose and solve the problem.
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Troubleshooting Workflow for Poor Aqueous Solubility

Start: Compound Precipitates
in Aqueous Buffer

Is the buffer pH adjustable?

Adjust pH
(Acidic: <4, Basic: >8)

Yes

Consider Co-solvents
(e.g., DMSO, Ethanol, PEG 400)

No

Success:
Compound Dissolves

Soluble

Failure:
Still Insoluble

Insoluble

Success:
Compound Dissolves

Soluble

Failure:
Still Insoluble

Insoluble

Explore Complexation
(e.g., Cyclodextrins)

Success:
Compound Dissolves
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Solubility Enhancement Strategies

pH Adjustment Co-solvency Complexation

Poorly Soluble Compound
(2-Hydroxy-6-methylisonicotinic acid)

Change pH to ionize compound
(Acidic or Basic)

Add water-miscible organic solvent
(e.g., DMSO, Ethanol)

Form inclusion complex
(e.g., with Cyclodextrins)

Solubilized Compound
in Solution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Isonicotinic acid | 55-22-1 [chemicalbook.com]

2. refp.cohlife.org [refp.cohlife.org]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [2-Hydroxy-6-methylisonicotinic acid solubility issues
and solutions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267078#2-hydroxy-6-methylisonicotinic-acid-
solubility-issues-and-solutions]

Disclaimer & Data Validity:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1267078?utm_src=pdf-body-img
https://www.benchchem.com/product/b1267078?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1462924.htm
https://refp.cohlife.org/_niacin/On-the-solubility-of-nicotinic-acid-and-isonicotinic-acid-in-water-and-organic-solvents.pdf
https://www.researchgate.net/publication/271636183_On_the_solubility_of_nicotinic_acid_and_isonicotinic_acid_in_water_and_organic_solvents
https://www.researchgate.net/publication/244465843_Solubilities_of_Isonicotinic_Acid_in_Methanol_Ethanol_1Propanol_2Propanol_and_12-Propanediol_Respectively_from_28965_to_35875_K
https://www.benchchem.com/product/b1267078#2-hydroxy-6-methylisonicotinic-acid-solubility-issues-and-solutions
https://www.benchchem.com/product/b1267078#2-hydroxy-6-methylisonicotinic-acid-solubility-issues-and-solutions
https://www.benchchem.com/product/b1267078#2-hydroxy-6-methylisonicotinic-acid-solubility-issues-and-solutions
https://www.benchchem.com/product/b1267078#2-hydroxy-6-methylisonicotinic-acid-solubility-issues-and-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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